Cas no 478263-93-3 (2-Pyridinemethanamine,a-cyclopropyl-,hydrochloride (1:1))

• Product Name: 2-Pyridinemethanamine,a-cyclopropyl-,hydrochloride (1:1)
• CAS No: 478263-93-3
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• CID: 328088
• PubChem ID: 17332299
• Update Time: 2025-06-09

2-Pyridinemethanamine,a-cyclopropyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,a-cyclopropyl-,hydrochloride (1:1)
• CYCLOPROPYL-PYRIDIN-2-YLMETHYL-AMINE HYDROCHLORIDE
• alpha-Cyclopropyl-2-pyridinemethanamine hydrochloride
• Cyclopropyl-pyridin-2-ylmethyl-aminehydrochloride
• CYCLOPROPYL(PYRIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• AKOS025402918
• SCHEMBL4799055
• AM100863
• 478263-93-3
• N-(pyridin-2-ylmethyl)cyclopropanamine HCl
• SB54093
• N-(pyridin-2-ylmethyl)cyclopropanamine hydrochloride
• N-(pyridin-2-ylmethyl)cyclopropanamine;hydrochloride

• MDL： MFCD11558976
• Inchi： 1S/C9H12N2.ClH/c1-2-6-10-9(3-1)7-11-8-4-5-8;/h1-3,6,8,11H,4-5,7H2;1H
• InChI Key： QINBXJHYDMZXEJ-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC=CN=1)C1CC1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-Pyridinemethanamine,a-cyclopropyl-,hydrochloride (1:1)

2-Pyridinemethanamine, α-Cyclopropyl-, Hydrochloride (1:1) (CAS No. 478263-93-3)

2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) (CAS No. 478263-93-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as α-Cyclopropyl-2-pyridinemethanamine hydrochloride, is a derivative of pyridine and cyclopropylamine, and it has garnered considerable attention due to its potential therapeutic properties and structural uniqueness.

The chemical structure of 2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) features a pyridine ring attached to a cyclopropyl-substituted methylene group, which is further protonated to form the hydrochloride salt. This unique structure confers the compound with specific pharmacological properties, making it a valuable candidate for various drug discovery programs. The cyclopropyl moiety is particularly noteworthy as it can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against certain neurotransmitter receptors, suggesting its potential as a lead molecule for developing new treatments for conditions such as depression and anxiety. The compound's ability to modulate these receptors without significant side effects makes it an attractive candidate for further investigation.

In addition to its neurological applications, 2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) has shown promise in the field of cancer research. A recent study in *Cancer Research* reported that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of specific protein kinases, which are often dysregulated in cancer cells. This finding opens up new avenues for the development of targeted therapies for various types of cancer.

The synthesis of 2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) has been extensively studied and optimized to ensure high yields and purity. One common synthetic route involves the reaction of 2-chloromethylpyridine with cyclopropylamine, followed by protonation with hydrochloric acid to form the hydrochloride salt. This process can be carried out under mild conditions, making it suitable for large-scale production. The resulting product is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.

From a safety perspective, 2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when handling this material. Additionally, researchers should be aware of any regulatory requirements or guidelines specific to their region or institution.

In conclusion, 2-Pyridinemethanamine, α-cyclopropyl-, hydrochloride (1:1) (CAS No. 478263-93-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in areas such as neurological disorders and cancer therapy. As research in these fields continues to advance, the significance of this compound is likely to grow, contributing to the discovery of new and effective treatments for various diseases.